Cas no 2171957-87-0 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid
• CAS No: 2171957-87-0
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5993186
• PubChem ID: 165573651
• Update Time: 2025-05-19

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid
• EN300-1561102
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]propanoic acid
• 2171957-87-0

• Inchi： 1S/C24H28N2O5/c1-24(2,13-21(27)25-12-11-22(28)29)15-26-23(30)31-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20H,11-15H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： WDEPNIZILMBREA-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)CC(NCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid and Its Significance in Modern Chemical Research

The compound with the CAS no. 2171957-87-0, formally known as 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This intricate molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug design and synthetic chemistry. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an amino group linked to a dimethylbutanamidopropanoic acid backbone suggests a multifaceted role in molecular interactions, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed significant advancements in the development of targeted therapies, largely driven by innovations in medicinal chemistry. Among these advancements, the synthesis of novel amino acid derivatives has played a pivotal role. The compound CAS no. 2171957-87-0 exemplifies this trend, as it combines structural elements that are known to enhance binding affinity and selectivity. Specifically, the fluoren-9-ylmethoxycarbonyl group is often employed in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations such as susceptibility to proteolytic degradation.

One of the most compelling aspects of this compound is its potential application in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including signal transduction, DNA replication, and metabolic pathways. Dysregulation of protease activity is associated with numerous diseases, making them attractive targets for therapeutic intervention. The 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid structure is engineered to interact with specific protease active sites, potentially inhibiting their activity and thereby mitigating disease progression.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic properties. The fluoren-9-yl moiety in this compound contributes to these advantages by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This feature is particularly relevant in the context of oral drug delivery systems, where bioavailability is a critical factor. Furthermore, the dimethylbutanamidopropanoic acid moiety provides a rigid scaffold that can be fine-tuned to optimize binding interactions with biological targets.

The synthesis of CAS no. 2171957-87-0 involves sophisticated organic transformations that showcase the ingenuity of modern synthetic chemists. Key steps include the introduction of the fluoren-9-ylmethoxycarbonyl group via a protective group strategy followed by selective deprotection under mild conditions. This approach ensures high yield and purity while minimizing side reactions. The subsequent functionalization of the amide bond and carboxylic acid group further refines the molecular architecture, enabling precise control over physicochemical properties such as solubility and pKa.

From a computational chemistry perspective, virtual screening methods have been increasingly utilized to identify promising candidates for experimental validation. The three-dimensional structure of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid, generated through molecular modeling techniques, has revealed insights into its binding mode with target proteins. These simulations have guided medicinal chemists in optimizing lead compounds by predicting interactions at an atomic level. Such advancements underscore the synergy between experimental and computational approaches in accelerating drug discovery pipelines.

In clinical research settings, derivatives of this compound have been investigated for their potential therapeutic effects in various disease models. Preclinical studies have demonstrated promising results in inhibiting key enzymes involved in inflammation and cancer progression. For instance, analogs with modified side chains have shown enhanced efficacy in reducing tumor growth while maintaining low toxicity profiles. These findings align with broader trends in oncology research, where targeted therapies are replacing traditional chemotherapeutic agents to improve patient outcomes.

The environmental impact of pharmaceutical development cannot be overlooked when evaluating compounds like CAS no. 2171957-87-0. Sustainable synthetic routes are being prioritized to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being integrated into synthetic protocols to enhance efficiency and ecological compatibility. For example, catalytic methods that employ transition metals or biocatalysts have been explored as alternatives to traditional stoichiometric reactions.

The future prospects for this compound are vast, particularly as interdisciplinary collaborations continue to flourish between academia and industry partners. Innovations in genetic engineering and CRISPR technology may enable more precise modulation of biological pathways using small molecule inhibitors derived from structures like 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid. Additionally, advances in nanotechnology may facilitate novel drug delivery systems that enhance therapeutic efficacy while reducing systemic side effects.

In conclusion,CAS no. 2171957-87-0 represents a significant advancement in chemical biology and pharmaceutical research due to its intricate structure and versatile applications. Its potential as a protease inhibitor and its favorable pharmacokinetic properties make it a compelling candidate for further development into novel therapeutics. As scientific understanding continues to evolve，this compound will undoubtedly play an integral role in shaping future treatments for human diseases.